Cas no 1270542-12-5 (3-(3-methylthiophen-2-yl)morpholine)

• Product Name: 3-(3-methylthiophen-2-yl)morpholine
• CAS No: 1270542-12-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6430795
• PubChem ID: 55282961
• Update Time: 2025-10-29

3-(3-methylthiophen-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylthiophen-2-yl)morpholine
• AKOS006344828
• EN300-1852528
• 1270542-12-5

• Inchi： 1S/C9H13NOS/c1-7-2-5-12-9(7)8-6-11-4-3-10-8/h2,5,8,10H,3-4,6H2,1H3
• InChI Key： PEJZWFAZGPXGRN-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1COCCN1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-methylthiophen-2-yl)morpholine

Introduction to 3-(3-methylthiophen-2-yl)morpholine (CAS No. 1270542-12-5) and Its Emerging Applications in Chemical Biology

The compound 3-(3-methylthiophen-2-yl)morpholine (CAS No. 1270542-12-5) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of morpholine, a well-established scaffold in medicinal chemistry, this molecule incorporates a thiophene ring system, which has garnered significant attention due to its structural versatility and biological activity. The presence of the 3-methylthiophen-2-yl moiety further enhances its potential as a pharmacophore, enabling interactions with various biological targets. Recent advancements in chemical biology have highlighted the compound's promise in drug discovery, particularly in the development of novel therapeutic agents.

In the realm of chemical biology, the exploration of 3-(3-methylthiophen-2-yl)morpholine has been driven by its unique structural features. The morpholine ring contributes to favorable pharmacokinetic properties, such as solubility and metabolic stability, while the thiophene moiety introduces hydrophobicity and electronic characteristics that can modulate receptor binding. This combination has made the compound an attractive candidate for investigating interactions with enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and infectious diseases. The 3-methylthiophen-2-yl substituent plays a critical role in fine-tuning these interactions, providing a scaffold for structure-based drug design.

Recent studies have demonstrated the compound's potential in modulating G-protein coupled receptors (GPCRs), which are pivotal targets for many therapeutic interventions. The morpholine-thiophene hybrid structure of 3-(3-methylthiophen-2-yl)morpholine exhibits selectivity for certain GPCRs, making it a valuable tool for dissecting signaling pathways and developing targeted therapies. For instance, preliminary research suggests that this compound may interact with the dopamine receptor D4, a receptor implicated in conditions such as schizophrenia and ADHD. The 3-methylthiophen-2-yl group appears to be crucial for achieving high affinity and selectivity in these interactions, highlighting its importance as a pharmacophoric element.

The compound's utility extends beyond GPCRs; it has also shown promise in inhibiting certain enzymes associated with inflammation and oxidative stress. In preclinical models, derivatives of 3-(3-methylthiophen-2-yl)morpholine have demonstrated anti-inflammatory effects by modulating cyclooxygenase (COX) enzymes and lipoxygenase pathways. These findings align with the growing interest in small molecule inhibitors that can selectively target inflammatory pathways without systemic side effects. The structural flexibility offered by the morpholine-thiophene core allows for further derivatization, enabling researchers to optimize potency and selectivity for specific therapeutic applications.

Advances in computational chemistry have further accelerated the exploration of 3-(3-methylthiophen-2-yl)morpholine as a drug candidate. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets. These computational approaches have revealed that the 3-methylthiophen-2-yl group interacts with key residues in target proteins, influencing binding kinetics and thermodynamics. Such insights have guided synthetic efforts toward generating analogs with enhanced bioactivity and reduced off-target effects. The integration of experimental data with computational modeling has become indispensable in modern drug discovery pipelines.

In conclusion, 3-(3-methylthiophen-2-yl)morpholine (CAS No. 1270542-12-5) stands out as a promising scaffold in chemical biology due to its unique structural features and biological activity. The combination of morpholine and thiophene moieties provides an ideal platform for developing novel therapeutics targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The critical role played by the 3-methylthiophen-2-yl substituent underscores its importance as a pharmacophore, enabling selective interactions with biological targets. As research continues to uncover new applications for this compound, it is poised to make significant contributions to pharmaceutical innovation.